Cas no 1212960-01-4 ((2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol
• CAS No: 1212960-01-4
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6251427
• PubChem ID: 66514727
• Update Time: 2025-08-05

(2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol
• 1212960-01-4
• AKOS015929238
• EN300-1966708

• Inchi： 1S/C8H8ClF2NO/c9-7-5(10)2-1-4(8(7)11)6(12)3-13/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： UOYLTWDKRWFKNQ-ZCFIWIBFSA-N
• SMILES： ClC1=C(C=CC(=C1F)[C@@H](CO)N)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol (CAS No. 1212960-01-4)

(2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol, also known by its CAS number 1212960-01-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and difluorophenyl substituent, as well as an amino and hydroxyl group. These functional groups contribute to its potential biological activity and make it a valuable candidate for various therapeutic applications.

The synthesis of (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol typically involves multi-step processes that ensure the correct stereochemistry and functional group placement. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential use in drug development. Techniques such as organocatalysis and transition-metal-catalyzed reactions have been particularly effective in achieving high enantioselectivity and yield.

In the context of medicinal chemistry, (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol has been studied for its potential as a lead compound in the development of new drugs. Its amino and hydroxyl groups can form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. The chloro and difluorophenyl substituents provide additional hydrophobic interactions, which can improve the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent research has focused on the biological activity of (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol, particularly its potential as an inhibitor of specific enzymes or receptors. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory properties, demonstrating promising results in preclinical models of inflammatory diseases.

The pharmacological profile of (2S)-2-amino-2-(3-chloro-2,4-difluorophenyl)ethan-1-ol is further enhanced by its favorable safety profile. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This makes it an attractive candidate for further clinical development.

From a clinical perspective, (2S)-2-amino-2-(3-chloro-2,4-*difluorophenyl*)ethan-*1*-*ol* has shown promise in early-stage clinical trials. Phase I trials have demonstrated its safety and tolerability in humans, with no significant adverse events reported. Phase II trials are currently underway to evaluate its efficacy in treating specific diseases, such as cancer and inflammatory disorders.

One of the key challenges in the development of (2S)-*-*amino*-*(*-*chloro*-*-*difluorophenyl*)ethan-*1*-*ol* is optimizing its delivery to target tissues. Researchers are exploring various formulations, including nanoparticles and prodrugs, to enhance its bioavailability and reduce off-target effects. These efforts aim to maximize the therapeutic benefit while minimizing potential side effects.

In conclusion, (*S*)*-*amino*-*(*-*chloro*-*-*difluorophenyl*)ethan-*1*-*ol* (CAS No. 1212960-*0*-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the goal of bringing this compound closer to clinical use.